4-bromo-2-chloro-N-(2,2,2-trifluoroethyl)aniline

• Molecular Formula: C8H6BrClF3N
• Molecular Weight: 288.49 g/mol
• IUPAC Name: 4-bromo-2-chloro-N-(2,2,2-trifluoroethyl)aniline
• InChI: InChI=1S/C8H6BrClF3N/c9-5-1-2-7(6(10)3-5)14-4-8(11,12)13/h1-3,14H,4H2
• InChI Key: LTSBWJRAUCGPKD-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1Br)Cl)NCC(F)(F)F

Description

4-bromo-2-chloro-N-(2,2,2-trifluoroethyl)aniline is a useful research compound. Its molecular formula is C8H6BrClF3N and its molecular weight is 288.49 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

4-Bromo-2-chloroaniline (5000 mg, 24.22 mmol) was dissolved in trifluoroacetic acid (40 ml) and 1,2-dimethoxyethane (50 ml) then cooled under argon to 0° C. To the mixture was added 2-picoline borane complex (12951.34 mg, 121.08 mmol) and then the reaction mixture was heated 110° C. for 90 minutes. Solvents were removed under reduced pressure and crude material was taken up in 1N HCl and stirred at 110° C. 30 minutes. Crude mixture was then diluted with EtOAc and water and extracted EtOAc (3 times). Organics were washed with water then brine, dried over sodium sulfate and evaporated to dryness under reduced pressure. Crude material was purified by silica gel chromatography using EtOAc/Hexanes as the eluent to afford 4-bromo-2-chloro-N-(2,2,2-trifluoroethyl)aniline.